2,5-Dimethoxyterephthalonitrile

• IUPAC Name: 2,5-dimethoxybenzene-1,4-dicarbonitrile
• InChI: InChI=1S/C10H8N2O2/c1-13-9-3-8(6-12)10(14-2)4-7(9)5-11/h3-4H,1-2H3
• InChI Key: PKLOSECFAMYVCD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1C#N)OC)C#N
• Molecular Formula: C10H8N2O2
• Molecular Weight: 188.18 g/mol

Description

2,5-Dimethoxyterephthalonitrile is a useful research compound. Its molecular formula is C10H8N2O2 and its molecular weight is 188.18 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Photophysical and Photochemical Properties for Cancer Therapy : The synthesis and characterization of novel phthalonitrile compounds and their metal-free, zinc(II), and lead(II) phthalocyanines were investigated. These compounds, especially the zinc(II) or lead(II) phthalocyanines, showed potential as Type II photosensitizers for photodynamic therapy in cancer applications due to their good singlet oxygen generation and appropriate photodegradation (Demirbaş et al., 2016).

• Supramolecular Interactions in Acid Derivatives : Research on 2,5-dimethoxyterephthalic acid revealed that small changes in substitution (dimethoxy vs. diethoxy) lead to major differences in supramolecular interactions. This insight could be crucial in designing molecules with specific interaction properties (Böhle et al., 2011).

• Aromatic Polyesters from Biosuccinic Acid : A study involving the synthesis of aromatic monomers, including 2,5-dimethoxyterephthalic acid, explored its use in generating copolymer series. These polymers displayed varied glass transition temperatures, indicating their potential utility in material science applications (Short et al., 2018).

• Antioxidant Activity of Metallophthalocyanines : A phthalonitrile derivative, related to 2,5-Dimethoxyterephthalonitrile, was synthesized and used to create novel metallophthalocyanines. These compounds were investigated for their antioxidant activities and redox properties, which are significant for various biomedical applications (Ağırtaş et al., 2014).

• Synthesis of Octaalkynylphthalocyanines : The synthesis of dialkynylphthalonitriles and their conversion to octaalkynylphthalocyanines was studied. These compounds showed significant shifts in NMR spectra, indicating their potential in NMR spectroscopy and material chemistry (Terekhov et al., 1996).

• Synthesis and Characterization of Metallophthalocyanines : Another study focused on the synthesis of metal-free and metal-containing phthalocyanines derived from phthalonitrile. These compounds were analyzed for their photophysicochemical properties, revealing potential applications in photodynamic therapy and fluorescence-based technologies (Demirbaş et al., 2022).

• Electrochemical and Gas Sensing Properties : Novel zinc(II), cobalt(II), and iron(II) phthalocyanines synthesized using (4-(hydroxymethyl)-2,6-dimethoxyphenoxy)phthalonitrile were investigated for their electrochemical properties and sensing capabilities for volatile organic compounds (Günay et al., 2018).